Cas no 159981-08-5 (Adenosine, N-benzoyl-4'-thio-)

• Product Name: Adenosine, N-benzoyl-4'-thio-
• CAS No: 159981-08-5
• MF: C₁₇H₁₇N₅O₄S
• MW: 387.412981748581
• CID: 1339040
• PubChem ID: 71353955
• Update Time: 2025-04-20

Adenosine, N-benzoyl-4'-thio- Chemical and Physical Properties

Names and Identifiers

• Adenosine, N-benzoyl-4'-thio-
• N-[9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)thiolan-2-yl]purin-6-yl]benzamide
• N-{9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)thiolan-2-yl]-9H-purin-6-yl}benzamide
• N-(9-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrothiophen-2-yl)-9H-purin-6-yl)benzamide
• N-Benzoyl-4'-thioadenosine
• 159981-08-5
• SCHEMBL22577534
• DTXSID50778666

• Inchi： 1S/C17H17N5O4S/c23-6-10-12(24)13(25)17(27-10)22-8-20-11-14(18-7-19-15(11)22)21-16(26)9-4-2-1-3-5-9/h1-5,7-8,10,12-13,17,23-25H,6H2,(H,18,19,21,26)/t10-,12-,13-,17-/m1/s1
• InChI Key： NZMQTSLCENJVBH-CNEMSGBDSA-N
• SMILES： S1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(NC(C3C=CC=CC=3)=O)=NC=NC1=2)O)O

Computed Properties

• Exact Mass: 387.10031
• Monoisotopic Mass: 387.10012521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 159Ų

Experimental Properties

• PSA: 133.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues Thionucleosides